2-Naphthalenemethanol, 1,4-dimethoxy-3-methyl-

• CAS RN: 35993-25-0
• Molecular Formula: C14H16O3
• Molecular Weight: 232.27 g/mol
• IUPAC Name: (1,4-dimethoxy-3-methylnaphthalen-2-yl)methanol
• InChI: InChI=1S/C14H16O3/c1-9-12(8-15)14(17-3)11-7-5-4-6-10(11)13(9)16-2/h4-7,15H,8H2,1-3H3
• InChI Key: DMWKSKNQUBGQRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2C(=C1CO)OC)OC

Description

2-Naphthalenemethanol, 1,4-dimethoxy-3-methyl- is a useful research compound. Its molecular formula is C14H16O3 and its molecular weight is 232.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

n-Butyllithium (7.3 mL, 18.3 mmol, 2.5 M in hexanes) was added dropwise via syringe to a solution of 23a (1.00 g, 4.58 mmol) in THF (30 mL) at −78° C. under argon. The solution was slowly warmed to room temperature and stirred for 1 h. Methyl iodide (0.34 mL, 5.50 mmol) was added dropwise and the solution was stirred for 20 min. Water (8 mL) was added and the mixture was extracted with EtOAc (4×). The combined organic layers were dried (MgSO4), filtered and evaporated. Column chromatography of the crude product (45:55 EtOAc:hexanes) afforded 23b (0.61 g, 57%) as a yellow solid; Rf=0.59 (45:55 EtOAc:hexanes); mp=116-117° C.; lit mp=118-121° C.25; 1H NMR (CDCl3): δ 8.07 (dd, 2H), 7.51 (m, 2H), 4.94 (s, 2H), 3.98 (s, 3H), 3.88 (s, 3H), 2.52 (s, 3H), 1.73 (bs, 1H).

Synthesis routes and methods II

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